Cas no 298215-64-2 (4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol)

4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol is a brominated aromatic compound featuring a pyridinylaminomethyl substitution, which enhances its utility in synthetic organic chemistry. The presence of dual bromine atoms and a hydroxyl group provides versatile reactivity for cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. Its structural motif, combining a pyridine ring with a benzenol moiety, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's well-defined reactivity profile and stability under standard conditions facilitate precise modifications, supporting applications in drug discovery and material science. High purity and consistent synthesis ensure reliable performance in complex synthetic pathways.
4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol structure
298215-64-2 structure
Product Name:4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol
CAS No:298215-64-2
MF:C13H12Br2N2O
MW:226.66
MDL:MFCD00834840
CID:4644111
Update Time:2025-10-28

4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-2-([(5-BROMO-3-METHYL-2-PYRIDINYL)AMINO]METHYL)BENZENOL
    • 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol
    • MDL: MFCD00834840
    • Inchi: InChI=1S/C13H12Br2N2O/c1-8-4-11(15)7-17-13(8)16-6-9-5-10(14)2-3-12(9)18/h2-5,7,18H,6H2,1H3,(H,16,17)CopyCopied
    • InChI Key: DJTMXMJYBXYQNH-UHFFFAOYSA-NCopyCopied
    • SMILES: Cc1cc(cnc1NCc2cc(ccc2O)Br)BrCopyCopied

Experimental Properties

  • Color/Form: NA
  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 466.0±45.0 °C at 760 mmHg
  • Flash Point: 152.1±27.9 °C

4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol Security Information

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Additional information on 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol

Comprehensive Overview of 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol (CAS No. 298215-64-2)

4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol (CAS No. 298215-64-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique brominated structure, is often utilized as a key intermediate in the synthesis of more complex molecules. Its molecular formula and structural features make it a subject of interest for researchers exploring drug discovery, pharmaceutical intermediates, and advanced material synthesis.

The compound's name, 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol, reflects its intricate chemical architecture. The presence of bromine atoms at specific positions enhances its reactivity, making it a valuable building block in organic synthesis. Researchers often search for terms like "brominated pyridine derivatives" or "aminomethyl benzenol applications" to find related studies. The CAS No. 298215-64-2 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with these trends due to its potential role in developing targeted therapies and sustainable synthetic routes. Its brominated pyridine moiety is particularly noteworthy, as pyridine derivatives are frequently employed in ligand design and catalysis.

From a technical perspective, 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol exhibits properties that are critical for structure-activity relationship (SAR) studies. Its molecular weight and solubility profile make it suitable for various analytical techniques, including NMR spectroscopy and mass spectrometry. These attributes are frequently highlighted in searches related to "chemical characterization methods" and "organic compound analysis".

The compound's relevance extends to the field of agrochemicals, where brominated compounds are often explored for their bioactive properties. While not directly classified as an agrochemical, its structural motifs are analogous to those found in pesticide intermediates and plant growth regulators. This connection has led to increased interest in its potential applications beyond pharmaceuticals.

In the context of material science, 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol could contribute to the development of functional polymers and advanced coatings. Its ability to participate in cross-coupling reactions makes it a candidate for designing novel polymeric materials. Researchers investigating "brominated aromatic compounds in materials" often encounter this compound in literature.

Safety and handling of 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol are also topics of interest. While it is not classified as a hazardous material under standard regulations, proper laboratory practices are essential when working with brominated compounds. Searches related to "safe handling of brominated aromatics" often yield guidelines for its storage and use.

The synthesis of 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol typically involves multi-step organic reactions, including amination and bromination processes. Detailed protocols can be found in specialized journals focusing on organic synthesis methodologies. These resources are invaluable for chemists seeking to reproduce or modify the compound for specific applications.

In summary, 4-Bromo-2-{(5-bromo-3-methyl-2-pyridinyl)aminomethyl}benzenol (CAS No. 298215-64-2) is a versatile compound with broad implications in pharmaceutical research, material science, and agrochemical development. Its unique structure and reactivity profile continue to inspire innovative applications, making it a subject of ongoing scientific exploration.

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